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Executive Summary

CS-526 is a novel, orally active acid pump antagonist identified as a potent and reversible
inhibitor of the gastric H+,K+-ATPase. This technical guide provides a comprehensive overview
of the preclinical biological activity of CS-526, detailing its mechanism of action, in vitro and in
vivo efficacy, and the experimental methodologies used in its evaluation. The development of
CS-526, a potassium-competitive acid blocker (P-CAB), appears to have been discontinued, as
suggested by the lack of recent literature and the fate of similar compounds from its era that
were halted due to observations of elevated transaminases. This document consolidates the
available scientific information to serve as a key resource for researchers in the field of gastric
acid-related disorders.

Mechanism of Action

CS-526 exerts its pharmacological effect through the direct inhibition of the gastric H+,K+-
ATPase, the proton pump responsible for the final step in gastric acid secretion. Unlike
traditional proton pump inhibitors (PPIs), which bind irreversibly to the enzyme, CS-526 is a
reversible and competitive antagonist at the potassium (K+) binding site of the H+,K+-ATPase.
[1] This mechanism of action is characteristic of the class of drugs known as potassium-
competitive acid blockers (P-CABS).
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The binding of CS-526 to the proton pump prevents the exchange of H+ and K+ ions, thereby
inhibiting the secretion of gastric acid into the gastric lumen. This direct and competitive
inhibition allows for a rapid onset of action.
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H+,K+-ATPase Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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